Secalciferol 24-Glucuronide-d6

• Molecular Formula: C₃₃H₄₆D₆O₉
• Molecular Weight: 598.8
• Synonyms: (3β,5Z,7E,24R)-3,25-Dihydroxy-9,10-secocholesta-5,7,10(19)-trien-24-yl-d6 β-D-Glucopyranosiduronic Acid

Description

Secalciferol 24-Glucuronide-d6 (C₃₃H₄₆D₆O₉; molecular weight: ~598.80) is a deuterium-labeled glucuronide conjugate of Secalciferol (24R,25-dihydroxyvitamin D₃), a metabolite of vitamin D involved in bone metabolism and anti-inflammatory processes . The compound is synthesized for use as an isotopic internal standard in analytical methods, enabling precise quantification of Secalciferol metabolites in biological matrices via LC-MS/MS . Its deuterated form enhances detection accuracy by providing distinct mass spectral signatures compared to non-deuterated analogs .

Comparison with Similar Compounds

Structural and Isotopic Variants of Secalciferol Glucuronides

Table 1: Key Structural Differences

Compound	Molecular Formula	Molecular Weight	Glucuronidation Position	Isotopic Label
Secalciferol 24-Glucuronide	C₃₃H₅₂O₉	592.76	24-OH	None
Secalciferol 24-Glucuronide-d6	C₃₃H₄₆D₆O₉	598.80	24-OH	Six deuteriums
Secalciferol 3-Glucuronide	C₃₃H₅₂O₉	592.76	3-OH	None
Secalciferol 3-Glucuronide-d6	C₃₃H₄₆D₆O₉	598.80	3-OH	Six deuteriums

Key Observations :

• Positional Isomerism : The 24- and 3-glucuronides differ in the site of glucuronidation, altering their polarity, solubility, and metabolic stability. The 24-position is associated with bone-specific activity, while the 3-position may influence renal clearance .
• Isotopic Labeling: Deuterated analogs (d6) are ~6 Da heavier than non-deuterated forms, facilitating their use as internal standards in mass spectrometry .

Pharmacokinetic and Stability Profiles

Table 2: Stability and Handling Requirements

Compound	Shelf Life	Storage Conditions	Transport Restrictions
This compound	Short	Room temperature	Controlled (BSL certification required)
Secalciferol 24-Glucuronide	Moderate	-20°C	Standard
Apigenin 7-glucuronide	Long	4°C	None
Acetaminophen D-glucuronide	Moderate	-20°C	None

Key Observations :

• This compound has a short validity period and requires stringent transport protocols, likely due to deuterium-related degradation risks .
• Non-deuterated glucuronides (e.g., Apigenin 7-glucuronide) exhibit better stability, reflecting differences in metabolic lability .

Key Observations :

• Deuterated glucuronides are critical in regulated environments (e.g., ANDA submissions) for method validation .
• Secalciferol glucuronides are uniquely tied to bone health studies, whereas others (e.g., salicylic acid glucuronide) focus on drug metabolism .

Q & A

Q. How should researchers address discrepancies between in vitro and in vivo efficacy data for this compound?

• Guidance : Reconcile differences by modeling tissue distribution (e.g., physiologically based pharmacokinetic simulations). In vitro systems often lack metabolic reactivation pathways; supplement with β-glucuronidase-containing co-cultures. Highlight limitations in bioavailability and protein binding in the discussion .